Cas no 2229413-43-6 (methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate)
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1737367
- methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
- 2229413-43-6
-
- Inchi: 1S/C11H13NO2/c1-4-5-6-9-7-10(11(13)14-3)12(2)8-9/h1,7-8H,5-6H2,2-3H3
- InChI Key: JUPAFQNAMVPCOV-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(=CN1C)CCC#C)=O
Computed Properties
- Exact Mass: 191.094628657g/mol
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 31.2Ų
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1737367-1g |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate |
2229413-43-6 | 1g |
$1572.0 | 2023-08-31 | ||
| Enamine | EN300-1737367-5g |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate |
2229413-43-6 | 5g |
$4557.0 | 2023-08-31 | ||
| Enamine | EN300-1737367-10g |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate |
2229413-43-6 | 10g |
$6758.0 | 2023-08-31 | ||
| Enamine | EN300-1737367-0.05g |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate |
2229413-43-6 | 0.05g |
$1320.0 | 2023-08-31 | ||
| Enamine | EN300-1737367-0.1g |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate |
2229413-43-6 | 0.1g |
$1384.0 | 2023-08-31 | ||
| Enamine | EN300-1737367-0.25g |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate |
2229413-43-6 | 0.25g |
$1447.0 | 2023-08-31 | ||
| Enamine | EN300-1737367-0.5g |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate |
2229413-43-6 | 0.5g |
$1509.0 | 2023-08-31 | ||
| Enamine | EN300-1737367-1.0g |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate |
2229413-43-6 | 1g |
$1572.0 | 2023-06-04 | ||
| Enamine | EN300-1737367-2.5g |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate |
2229413-43-6 | 2.5g |
$3080.0 | 2023-08-31 | ||
| Enamine | EN300-1737367-5.0g |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate |
2229413-43-6 | 5g |
$4557.0 | 2023-06-04 |
methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate
Methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229413-43-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate, identified by its CAS number 2229413-43-6, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a pyrrole core conjugated with a butynyl group, has garnered attention due to its structural complexity and potential applications in drug development. The pyrrole ring, a five-membered aromatic heterocycle with nitrogen, is a cornerstone in medicinal chemistry, often serving as a scaffold for bioactive molecules. The presence of the butynyl substituent introduces unique reactivity, making this compound a valuable intermediate in synthetic pathways.
The compound's structure imparts several advantageous properties that make it particularly useful in the synthesis of complex pharmaceuticals. The pyrrole moiety is known for its ability to interact with biological targets through hydrogen bonding and π-stacking interactions, which are critical for drug-receptor binding. Additionally, the butynyl group can participate in various chemical transformations, including Sonogashira coupling reactions, which are widely employed in constructing carbon-carbon bonds essential for drug molecules.
Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds like methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate. Studies have demonstrated its utility in the development of novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis and inflammatory bowel disease. The versatility of the pyrrole-butyne scaffold allows for modifications that can fine-tune pharmacological properties, enhancing efficacy and reducing side effects.
The synthesis of methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. One common approach involves the condensation of methyl acetoacetate with propargyl bromide to form the butynyl-substituted pyrrole derivative. Subsequent functionalization steps can introduce additional groups to tailor the molecule's properties for specific applications. The precision required in these synthetic routes underscores the compound's complexity and its importance in high-value pharmaceutical manufacturing.
In addition to its pharmaceutical applications, methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate has found utility in materials science. Its unique electronic properties make it a candidate for organic semiconductors and optoelectronic devices. Researchers are exploring its potential in creating novel materials that could revolutionize display technologies and solar cells. The dual functionality of the pyrrole-butyne structure allows for diverse applications, bridging the gap between life sciences and material sciences.
The growing interest in this compound is reflected in the increasing number of patents and scientific publications dedicated to its synthesis and applications. Companies specializing in fine chemicals are investing in processes to produce methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate on an industrial scale, ensuring its availability for researchers and pharmaceutical developers worldwide. This trend underscores the compound's significance as a building block for innovative therapies and advanced materials.
Future research directions for methyl 4-(but-3-yn-1-yll)-1-methyl-lH-pyrrole-Z-carboxylate (CAS No. 2229413-S3-S) are likely to focus on expanding its therapeutic applications and exploring new synthetic methodologies. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced pharmacological profiles. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients.
The compound's role as a versatile intermediate highlights the interconnectedness of different fields within chemistry. From synthesizing life-saving drugs to developing next-generation materials, methyl 4-(but-S'-yn-l-IyI)-l-methyl-lH-pyrrole-Z-carboxylate exemplifies how fundamental chemical research can drive innovation across multiple sectors. As our understanding of molecular interactions deepens, so too will our ability to harness this compound's potential for societal benefit.
2229413-43-6 (methyl 4-(but-3-yn-1-yl)-1-methyl-1H-pyrrole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)